Section 1: Mechanistic Grounding & Structural Rationale
Section 1: Mechanistic Grounding & Structural Rationale
Title : YAP/TAZ Inhibitor-2: Structural Elucidation, Synthetic Methodology, and TEAD-Targeted Pharmacological Profiling
Executive Summary The Hippo signaling pathway is a critical regulator of tissue homeostasis, organ size, and apoptosis[1]. Dysregulation of this pathway, often observed in various malignancies, leads to the hyperactivation of the transcriptional co-activators YAP (Yes-associated protein) and TAZ[2]. Because YAP and TAZ lack intrinsic DNA-binding domains, they must complex with TEAD1-4 transcription factors to drive the expression of oncogenic target genes such as CTGF, CYR61, and PD-L1[2]. YAP/TAZ inhibitor-2 (CAS: 2762617-31-0) is a highly potent, orally bioavailable inhibitor designed to disrupt the YAP/TAZ-TEAD axis, demonstrating an EC50 of 3 nM[3][4].
The interaction between YAP/TAZ and TEAD occurs across three distinct interfaces. Interface 1 forms an antiparallel β sheet, Interface 2 involves the YAP α1 helix, and Interface 3 features the Ω-loop of YAP interacting with a deep pocket in TEAD[2]. YAP/TAZ inhibitor-2, designated as Compound 5 in , targets this complex to abrogate oncogenic transcription[1][5].
Causality in Structural Design : The molecule, chemically identified as 2-fluoro-1-(3-(3-(4-(trifluoromethyl)phenyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)azetidin-1-yl)prop-2-en-1-one[6], employs a 2-fluoroacrylamide warhead. The incorporation of the alpha-fluoro substitution on the acrylamide is a deliberate design choice: the electronegative fluorine modulates the electrophilicity of the Michael acceptor, fine-tuning its reactivity to maximize target engagement with TEAD while minimizing off-target toxicity. The pyrazolo[3,4-b]pyridine core provides a rigid scaffold that optimally positions the 4-(trifluoromethyl)phenyl moiety deep into the hydrophobic sub-pocket of TEAD.
Caption: The Hippo signaling cascade and the pharmacological intervention point of YAP/TAZ inhibitor-2.
Section 2: Quantitative Pharmacological Profile
YAP/TAZ inhibitor-2 exhibits robust in vitro and in vivo metrics, summarized below[4][7]:
| Parameter | Value | Model / Assay Context |
| Target Binding | EC50 = 3 nM | TEAD-YAP/TAZ Biochemical Assay |
| In Vitro Efficacy | IC50 = 5.33 nM | NCI-H226 (Human Mesothelioma) cells (24 h) |
| In Vivo Efficacy | 0.5, 2, 5, 50 mg/kg (p.o., daily) | BALB/c nude mice (NCI-H226 xenograft model) |
| Toxicity Profile | No significant body weight loss | 28-day in vivo treatment tracking |
| Molecular Weight | 390.34 g/mol | C19H14F4N4O |
Section 3: Step-by-Step Synthetic Methodology
The synthesis of YAP/TAZ inhibitor-2 (Compound 5) follows a convergent approach detailed in[1]. To ensure reproducibility and trustworthiness, the following self-validating protocol incorporates analytical checkpoints at each stage.
Step 1: N-Alkylation of Pyrazolo[3,4-b]pyridine
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Procedure : React 3-iodo-1H-pyrazolo[3,4-b]pyridine with tert-butyl 3-iodoazetidine-1-carboxylate in the presence of a mild base (e.g., Cs2CO3) in DMF at 80°C.
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Causality : The azetidine ring serves as a spatially constrained linker, restricting the conformational freedom of the final molecule to lock it into the bioactive conformation.
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Validation Checkpoint : Monitor via LC-MS. The intermediate (tert-butyl 3-(3-iodo-1H-pyrazolo[3,4-b]pyridin-1-yl)azetidine-1-carboxylate) must exhibit an [M+H]+ mass corresponding to the iodinated adduct[1].
Step 2: Suzuki-Miyaura Cross-Coupling
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Procedure : Combine the product from Step 1 with (4-(trifluoromethyl)phenyl)boronic acid, Pd(dppf)Cl2 catalyst, and Na2CO3 in a dioxane/water mixture. Heat to 90°C under argon for 4-6 hours.
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Causality : Palladium-catalyzed cross-coupling installs the critical hydrophobic trifluoromethylphenyl group required for deep pocket insertion in TEAD.
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Validation Checkpoint : Perform 1H NMR and LC-MS. The disappearance of the iodine isotope pattern and the appearance of aromatic protons corresponding to the trifluoromethylphenyl group confirm successful coupling.
Step 3: Boc Deprotection
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Procedure : Treat the intermediate with 4M HCl in dioxane (or 20% TFA in DCM) at room temperature for 2 hours.
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Causality : Removal of the tert-butyloxycarbonyl (Boc) protecting group exposes the secondary amine of the azetidine, preparing it for the final amidation.
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Validation Checkpoint : LC-MS should show a mass shift of -100 Da (loss of Boc). A ninhydrin stain on TLC will turn purple, confirming the presence of a free amine.
Step 4: Amide Coupling with Covalent Warhead
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Procedure : React the deprotected amine with 2-fluoroacrylic acid using a coupling reagent (e.g., HATU) and DIPEA in DMF at 0°C to room temperature.
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Causality : HATU facilitates rapid amide bond formation without racemization or degradation of the sensitive 2-fluoroacrylamide warhead.
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Validation Checkpoint : Purify via preparative HPLC. Validate the final compound via HRMS (Calculated for C19H14F4N4O: [M+H]+ 391.34) and 19F NMR to confirm the presence of both the CF3 group and the vinylic fluorine[1][6].
Caption: Step-by-step synthetic workflow for YAP/TAZ inhibitor-2 (Compound 5).
Section 4: Experimental Workflows for Validation
To validate the biological efficacy of the synthesized YAP/TAZ inhibitor-2, a self-validating cell proliferation assay using the Hippo-mutant NCI-H226 cell line is required[4][7].
Protocol: NCI-H226 Cell Proliferation Assay
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Cell Seeding : Seed NCI-H226 cells (which harbor NF2 mutations, rendering them highly dependent on YAP-TEAD) at 2,000 cells/well in a 96-well plate using RPMI-1640 medium supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2.
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Compound Treatment : Prepare a 10 mM stock of YAP/TAZ inhibitor-2 in DMSO. Perform a 10-point 3-fold serial dilution. Add the compound to the cells to achieve final concentrations ranging from 20,000 nM down to 1 pM.
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Causality & Controls: Include a vehicle control (0.1% DMSO, negative control) to establish baseline growth, and a reference TEAD inhibitor (e.g., ) as a positive control to validate assay sensitivity.
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Incubation & Readout : Incubate for 72 hours. Add CellTiter-Glo® Luminescent Cell Viability Assay reagent to each well to quantify ATP, which is directly proportional to the number of metabolically active cells.
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Data Analysis : Measure luminescence. Normalize data against the DMSO control. Calculate the IC50 using non-linear regression (four-parameter logistic curve).
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Validation Checkpoint: The assay is considered valid if the DMSO control shows exponential growth and the reference compound yields an IC50 within its established literature range. Successfully synthesized YAP/TAZ inhibitor-2 should yield an IC50 of approximately 5.33 nM[4].
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References
- Bicyclic compounds, compositions and use thereof (WO2022037568A1). WIPO / Google Patents.
Sources
- 1. WO2022037568A1 - Bicyclic compounds, compositions and use thereof - Google Patents [patents.google.com]
- 2. WO2022037568A1 - Bicyclic compounds, compositions and use thereof - Google Patents [patents.google.com]
- 3. abmole.com [abmole.com]
- 4. medchemexpress.com [medchemexpress.com]
- 5. WO2022037568A1 - Bicyclic compounds, compositions and use thereof - Google Patents [patents.google.com]
- 6. YAP/TAZ inhibitor-2 97.00% | CAS: 2762617-31-0 | AChemBlock [achemblock.com]
- 7. biocompare.com [biocompare.com]
